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Compound of Interest

Compound Name: Recainam

Cat. No.: B1212388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Recainam stock

solutions intended for in vivo experimental use. The protocols have been developed to ensure

solution stability, sterility, and suitability for administration in animal models.

Introduction
Recainam is a Class I antiarrhythmic agent, acting as a sodium channel blocker. Its

hydrochloride salt is the form typically used in research. Proper preparation of stock solutions is

critical for accurate dosing and obtaining reliable results in preclinical studies. These protocols

cover both intravenous and oral administration routes.

Quantitative Data Summary
For accurate and reproducible dosing, it is essential to prepare stock solutions with precision.

The following table summarizes key quantitative data for Recainam hydrochloride.
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Parameter Value Reference

Chemical Name

1-(2,6-dimethylphenyl)-3-(3-

(isopropylamino)propyl)urea

hydrochloride

[1]

CAS Number 74752-07-1 [1]

Molecular Formula C₁₅H₂₆ClN₃O [1]

Molecular Weight 299.84 g/mol [1]

Solubility DMSO: ≥ 50 mg/mL
MedChemExpress Product

Information

Storage (Solid) -20°C for long-term storage
MedChemExpress Product

Information

Storage (Stock Solution) -20°C for up to 3 months
MedChemExpress Product

Information

Typical In Vivo Dose (Rats) 20 mg/kg (intravenous) [2]

Experimental Protocols
Protocol 1: Preparation of Recainam Stock Solution for
Intravenous (IV) Administration
This protocol details the preparation of a Recainam stock solution suitable for intravenous

injection in rodents. It utilizes a co-solvent approach to ensure solubility while minimizing the

concentration of dimethyl sulfoxide (DMSO) in the final injectate.

Materials:

Recainam hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile saline (0.9% sodium chloride)

Sterile, pyrogen-free microcentrifuge tubes
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Sterile, pyrogen-free syringes and needles (various sizes)

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Calculate Required Amounts: Determine the total volume of dosing solution needed based

on the number of animals, their weights, and the target dose (e.g., 20 mg/kg).

Prepare a High-Concentration Stock in DMSO:

In a sterile microcentrifuge tube, weigh the required amount of Recainam hydrochloride

powder.

Add a minimal volume of sterile DMSO to achieve a high-concentration stock (e.g., 50

mg/mL).

Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution.

Dilution to Final Dosing Concentration:

Draw the required volume of the DMSO stock solution into a sterile syringe.

In a separate sterile tube, measure the required volume of sterile saline.

Slowly add the DMSO stock solution to the sterile saline while gently vortexing. Crucially,

the final concentration of DMSO in the injectate should be kept as low as possible, ideally

below 5% (v/v), and must not exceed 10% (v/v) to avoid toxicity.

Sterilization:

Draw the final dosing solution into a new sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.
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Filter the solution into a sterile, pyrogen-free vial or tube.

Storage and Handling:

Use the freshly prepared solution immediately for the best results.

If short-term storage is necessary, store at 2-8°C for no more than 24 hours.

For longer-term storage of the high-concentration DMSO stock, aliquot and store at -20°C

for up to 3 months. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Recainam Formulation for
Oral Gavage
This protocol describes the preparation of a Recainam suspension for oral administration in

rodents using a common and well-tolerated vehicle.

Materials:

Recainam hydrochloride powder

0.5% (w/v) Methylcellulose in sterile water

Sterile conical tubes

Sterile syringes and oral gavage needles

Vortex mixer

Homogenizer (optional, for larger volumes)

Procedure:

Calculate Required Amounts: Determine the total volume of the oral suspension needed

based on the number of animals, their weights, and the target dose.

Prepare the Suspension:
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Weigh the required amount of Recainam hydrochloride powder and place it in a sterile

conical tube.

Add a small volume of the 0.5% methylcellulose solution to the powder to create a paste.

Gradually add the remaining volume of the 0.5% methylcellulose solution while

continuously vortexing or homogenizing to ensure a uniform suspension.

Storage and Handling:

It is recommended to prepare the oral suspension fresh on the day of the experiment.

If storage is required, keep the suspension at 2-8°C for up to 48 hours.

Always vortex the suspension thoroughly immediately before each administration to

ensure uniform distribution of the compound.

Mandatory Visualizations

Intravenous Administration Protocol

Oral Gavage Protocol
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Experimental Workflow for Recainam Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1212388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212388?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/57725
https://www.medchemexpress.com/recainam-hydrochloride.html
https://www.benchchem.com/product/b1212388#how-to-prepare-recainam-stock-solutions-for-in-vivo-experiments
https://www.benchchem.com/product/b1212388#how-to-prepare-recainam-stock-solutions-for-in-vivo-experiments
https://www.benchchem.com/product/b1212388#how-to-prepare-recainam-stock-solutions-for-in-vivo-experiments
https://www.benchchem.com/product/b1212388#how-to-prepare-recainam-stock-solutions-for-in-vivo-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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